Cas no 2241144-75-0 (2-(Aminomethyl)-3-ethylpentanoic acid;hydrochloride)

• Product Name: 2-(Aminomethyl)-3-ethylpentanoic acid;hydrochloride
• CAS No: 2241144-75-0
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• CID: 6363351
• PubChem ID: 138039835
• Update Time: 2025-05-21

2-(Aminomethyl)-3-ethylpentanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-ethylpentanoic acid;hydrochloride
• 2-(aminomethyl)-3-ethylpentanoic acid hydrochloride
• 2241144-75-0
• EN300-6479460

• Inchi： 1S/C8H17NO2.ClH/c1-3-6(4-2)7(5-9)8(10)11;/h6-7H,3-5,9H2,1-2H3,(H,10,11);1H
• InChI Key： RZUSUFRPHDCTFX-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CN)C(CC)CC)=O

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(Aminomethyl)-3-ethylpentanoic acid;hydrochloride

Comprehensive Overview of 2-(Aminomethyl)-3-ethylpentanoic acid hydrochloride (CAS No. 2241144-75-0)

2-(Aminomethyl)-3-ethylpentanoic acid hydrochloride (CAS No. 2241144-75-0) is a specialized organic compound with significant applications in pharmaceutical research and biochemical studies. This compound, often referred to by its systematic name, belongs to the class of amino acid derivatives, which are pivotal in drug development and metabolic pathway investigations. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for laboratory and industrial use.

The molecular structure of 2-(Aminomethyl)-3-ethylpentanoic acid hydrochloride features a unique combination of an aminomethyl group and a branched alkyl chain, which contributes to its distinct chemical properties. Researchers are particularly interested in its potential role as a building block for peptide synthesis or as a precursor for bioactive molecules. Its CAS No. 2241144-75-0 ensures precise identification in chemical databases, facilitating global research collaboration.

In recent years, the demand for custom amino acid derivatives like 2-(Aminomethyl)-3-ethylpentanoic acid hydrochloride has surged due to advancements in targeted drug delivery and precision medicine. This compound aligns with the growing trend of personalized therapeutics, where tailored molecular structures are designed to address specific biological targets. Its applications extend to enzyme inhibition studies and receptor modulation, areas that are heavily explored in oncology and neurology research.

From a synthetic chemistry perspective, the preparation of 2-(Aminomethyl)-3-ethylpentanoic acid hydrochloride involves multi-step organic reactions, including reductive amination and carboxyl group protection. These processes highlight the compound's complexity and the expertise required for its production. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure high purity, a critical factor for research reproducibility.

The compound's relevance is further amplified by its potential in green chemistry initiatives. Researchers are exploring eco-friendly synthesis routes to minimize waste and energy consumption, addressing the broader sustainability goals of the chemical industry. This aligns with the increasing consumer and regulatory focus on environmentally benign processes in pharmaceutical manufacturing.

For those searching "CAS 2241144-75-0 supplier" or "2-(Aminomethyl)-3-ethylpentanoic acid hydrochloride uses," it's important to note that this compound is primarily utilized in research settings. Its niche applications make it a valuable tool for scientists working on structure-activity relationship (SAR) studies or medicinal chemistry optimization. Additionally, its role in proteomics and metabolomics underscores its versatility in modern biochemistry.

In summary, 2-(Aminomethyl)-3-ethylpentanoic acid hydrochloride (CAS No. 2241144-75-0) represents a critical intersection of chemical innovation and biomedical research. Its unique properties and applications reflect the evolving needs of the scientific community, particularly in the realms of drug discovery and biomolecular engineering. As research progresses, this compound is likely to gain further attention for its potential in addressing unmet medical challenges.